Cas no 1624261-91-1 ((S)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride)

• Product Name: (S)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride
• CAS No: 1624261-91-1
• MF: C₈H₁₀BrClFN
• MW: 254.527103900909
• MDL: MFCD22988854
• CID: 3038742
• PubChem ID: 73424695
• Update Time: 2025-04-21

(S)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride
• (S)-1-(2-BROMO-4-FLUOROPHENYL)ETHANAMINE HCL
• ST24035710
• Benzenemethanamine, 2-bromo-4-fluoro-alpha-methyl-, hydrochloride (1:1), (alphaS)-
• (1S)-1-(2-BROMO-4-FLUOROPHENYL)ETHANAMINE HYDROCHLORIDE
• (1S)-1-(2-bromo-4-fluorophenyl)ethanamine;hydrochloride
• MFCD22988854
• DS-019081
• CS-0196840
• AKOS024462799
• DS-9664
• 1624261-91-1
• ZPC26191
• (S)-1-(2-Bromo-4-fluorophenyl)ethanaminehydrochloride

• MDL： MFCD22988854
• Inchi： 1S/C8H9BrFN.ClH/c1-5(11)7-3-2-6(10)4-8(7)9;/h2-5H,11H2,1H3;1H/t5-;/m0./s1
• InChI Key： MMBXNJVKDHDORR-JEDNCBNOSA-N
• SMILES： BrC1C=C(C=CC=1[C@H](C)N)F.Cl

Computed Properties

• Exact Mass: 252.96692g/mol
• Monoisotopic Mass: 252.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

(S)-1-(2-Bromo-4-fluorophenyl)ethanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD288048)